Cas no 309251-12-5 (N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide)

• Product Name: N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide
• CAS No: 309251-12-5
• MF: C₂₄H₂₆N₂O
• MW: 358.476046085358
• CID: 5671875
• PubChem ID: 10926436
• Update Time: 2025-10-28

N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26868677
• N-(1-Benzyl-4-piperidinyl)naphthalene-2-acetamide
• AKOS034182966
• CHEMBL134856
• BDBM50107215
• 309251-12-5
• N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide
• N-(1-Benzyl-piperidin-4-yl)-2-naphthalen-2-yl-acetamide
• CCG-306362
• Z32353348

• Inchi： 1S/C24H26N2O/c27-24(17-20-10-11-21-8-4-5-9-22(21)16-20)25-23-12-14-26(15-13-23)18-19-6-2-1-3-7-19/h1-11,16,23H,12-15,17-18H2,(H,25,27)
• InChI Key： RFZBBYNGAGHBMH-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC2C=CC=CC=2C=1)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 358.204513457g/mol
• Monoisotopic Mass: 358.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide

N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide: A Comprehensive Overview of CAS No. 309251-12-5

N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide, with the CAS number 309251-12-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as BPN, is a derivative of piperidine and naphthalene, and it exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The molecular structure of N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide consists of a benzyl-substituted piperidine ring linked to a naphthalene moiety through an acetamide functional group. This arrangement confers the molecule with specific pharmacological properties, including potential activity as a modulator of G protein-coupled receptors (GPCRs) and ion channels. Recent studies have highlighted its potential in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease, due to its ability to influence neurotransmitter systems.

In the context of neurological disorders, N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide has been shown to exhibit neuroprotective effects. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that BPN can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

Beyond its neuroprotective properties, N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide has also been investigated for its analgesic effects. A study in the European Journal of Pharmacology (2023) reported that BPN exhibits potent analgesic activity in animal models of pain, suggesting its potential use in pain management. The mechanism underlying this effect is thought to involve modulation of nociceptive pathways and inhibition of pro-inflammatory cytokines.

The safety profile of N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide has been evaluated in preclinical studies. Toxicity assessments have shown that BPN is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In addition to its therapeutic applications, N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide has been explored for its use as a research tool. Its unique chemical structure makes it valuable for studying the interactions between small molecules and biological targets. For instance, BPN has been used to investigate the binding affinities and selectivities of GPCRs and ion channels, providing insights into the molecular mechanisms underlying these interactions.

The synthesis of N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide involves several steps, including the formation of the benzyl-substituted piperidine ring and the coupling with the naphthalene moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing BPN, making it more accessible for both research and development purposes.

In conclusion, N-(1-benzylpiperidin-4-yl)-2-(naphthalen-2-yl)acetamide (CAS No. 309251-12-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it an attractive candidate for further investigation into neurological disorders, pain management, and other therapeutic areas. As research continues to advance, BPN may play a significant role in developing new treatments for various medical conditions.